N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide

• IUPAC Name: N-(4-bromo-3-chlorophenyl)-5-ethylthiophene-3-carboxamide
• InChI: InChI=1S/C13H11BrClNOS/c1-2-10-5-8(7-18-10)13(17)16-9-3-4-11(14)12(15)6-9/h3-7H,2H2,1H3,(H,16,17)
• InChI Key: NARIRZZOSIIDLN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NC2=CC(=C(C=C2)Br)Cl
• Molecular Formula: C13H11BrClNOS
• Molecular Weight: 344.65 g/mol

Description

N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide, also known as BCTC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is activated by heat, protons, capsaicin, and other noxious stimuli.

Scientific Research Applications

N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide has been extensively studied for its potential applications in various fields, including pain research, neurology, and cancer research. As a TRPV1 antagonist, N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide has been shown to block the nociceptive responses to capsaicin and heat, making it a promising candidate for the development of novel analgesics. In addition, N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury, suggesting its potential use in the treatment of neurological disorders. Furthermore, N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide has been investigated for its anti-cancer properties, as TRPV1 has been shown to be overexpressed in several types of cancer cells.

Mechanism of Action

N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide acts as a competitive antagonist of TRPV1, binding to the channel and blocking its activation by various stimuli. TRPV1 is a non-selective cation channel that is activated by heat, protons, capsaicin, and other noxious stimuli, and its activation leads to the release of neuropeptides such as substance P and calcitonin gene-related peptide, which are involved in pain transmission. By blocking TRPV1 activation, N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide can reduce the release of these neuropeptides and inhibit pain transmission.
Biochemical and Physiological Effects:
N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide has been shown to have several biochemical and physiological effects, including the inhibition of capsaicin-induced calcium influx in sensory neurons, the reduction of inflammatory responses in animal models of arthritis and colitis, and the prevention of neuronal damage in animal models of stroke and traumatic brain injury. In addition, N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide has been shown to have anti-cancer properties, as it can induce apoptosis and inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide in lab experiments is its high selectivity for TRPV1, which allows for the specific targeting of this channel without affecting other ion channels or receptors. In addition, N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide has been shown to have good pharmacokinetic properties, with a half-life of several hours in animal models. However, one limitation of using N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide, including the development of novel analgesics based on its TRPV1 antagonism, the investigation of its neuroprotective effects in human clinical trials, and the further exploration of its anti-cancer properties. In addition, the optimization of the synthesis method and the improvement of its solubility in water could lead to more efficient and effective use of N-(4-bromo-3-chlorophenyl)-5-ethyl-3-thiophenecarboxamide in lab experiments.